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Compound of Interest

Compound Name: UNC-2170

Cat. No.: B10770148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

UNC-2170 stock solutions. UNC-2170 is a small molecule inhibitor of p53-binding protein 1

(53BP1), a key protein in the DNA damage response pathway.[1][2]

Introduction
UNC-2170 is a functionally active, fragment-like ligand for 53BP1 with a binding affinity (Kd) of

22 µM.[3][4] It acts as an antagonist to 53BP1 in cellular lysates.[2] By binding to the tandem

tudor domain of 53BP1, UNC-2170 competitively inhibits the recognition of methylated lysine

residues on histone proteins, a crucial step in the recruitment of 53BP1 to sites of double-

strand DNA breaks.[1][2][5] This inhibition plays a central role in modulating the DNA Damage

Repair (DDR) pathways, specifically by promoting non-homologous end joining (NHEJ) repair.

[1][2][3] Due to its role in DNA repair, UNC-2170 is a valuable tool for studying cancer biology

and developing novel therapeutic strategies.

Quantitative Data
A summary of the key quantitative data for UNC-2170 Hydrochloride is presented in the table

below for easy reference.
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Property Value Source(s)

Molecular Formula C₁₄H₂₁BrN₂O • HCl [1][2]

Molecular Weight 349.7 g/mol [1][2]

Purity >98% [1][2]

CAS Number 1648707-58-7 [1][2]

Appearance White powder [6]

Solubility in DMSO 40 mg/mL [1][2]

Solubility in Water 50 mg/mL [1][2]

Binding Affinity (Kd) 22 ± 2.5 µM [1][2]

IC₅₀ 29 µM [3]

Signaling Pathway of UNC-2170
UNC-2170 exerts its effect by inhibiting 53BP1, a critical component of the Non-Homologous

End Joining (NHEJ) pathway for repairing double-strand DNA breaks. The diagram below

illustrates the simplified signaling pathway.
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Caption: UNC-2170 inhibits the 53BP1 Tudor Domain, disrupting NHEJ DNA repair.
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Experimental Protocols
Preparation of a 15 mM UNC-2170 Stock Solution in
DMSO
This protocol details the steps to reconstitute lyophilized UNC-2170 Hydrochloride to a 15 mM

stock solution using DMSO.

Materials:

UNC-2170 Hydrochloride (lyophilized powder)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Procedure:

Equilibration: Allow the vial of lyophilized UNC-2170 to equilibrate to room temperature for at

least 1 hour before opening.

Reconstitution: For a 15 mM stock solution, reconstitute 5 mg of UNC-2170 powder in 0.95

mL of DMSO.[1][2]

Dissolution: Vortex the solution thoroughly to ensure the powder is completely dissolved. If

precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid

dissolution.[3]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to

avoid multiple freeze-thaw cycles.[2]

Storage: Store the aliquoted stock solution at -20°C or -80°C.[2][3]

Storage and Stability
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Proper storage of UNC-2170 is crucial to maintain its potency.

Lyophilized Powder: Store at -20°C, desiccated. In this form, the chemical is stable for up to

24 months.[2]

Stock Solution in DMSO: Once in solution, store at -20°C for up to 3 months or at -80°C for

up to 6 months.[2][3][7] Protect from light.[3] It is recommended to use the solution within 1

month if stored at -20°C.[3][8] Avoid repeated freeze-thaw cycles.[2]

Experimental Workflow
The following diagram outlines the general workflow for preparing and using a UNC-2170 stock

solution in a typical cell-based assay.
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Caption: Workflow for preparing and using UNC-2170 stock solution.
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Disclaimer: UNC-2170 is for research use only and is not for use in diagnostic or therapeutic

procedures in humans.[6] Always refer to the manufacturer's specific instructions and safety

data sheets for handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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